Cas no 91234-01-4 ((2-anilino-4-phenyl-1,3-thiazol-5-yl)acetic acid)

• Product Name: (2-anilino-4-phenyl-1,3-thiazol-5-yl)acetic acid
• CAS No: 91234-01-4
• MF: C₁₇H₁₄N₂O₂S
• MW: 310.370262622833
• CID: 3102294
• PubChem ID: 950344
• Update Time: 2025-04-21

(2-anilino-4-phenyl-1,3-thiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-anilino-4-phenyl-1,3-thiazol-5-yl)acetic acid
• HMS1807G15
• Z48854040
• [4-phenyl-2-(phenylamino)-1,3-thiazol-5-yl]acetic acid
• AKOS001058805
• 2-(2-anilino-4-phenyl-1,3-thiazol-5-yl)acetic Acid
• 2-[4-phenyl-2-(phenylamino)-1,3-thiazol-5-yl]aceticacid
• BDBM50309435
• Oprea1_344883
• CS-0345726
• CHEMBL590397
• 2-[4-phenyl-2-(phenylamino)-1,3-thiazol-5-yl]acetic acid
• STK729647
• NCGC00102535-01
• 91234-01-4
• EN300-08245
• 2-(4-phenyl-2-(phenylamino)thiazol-5-yl)acetic acid
• AH-487/40686338

• Inchi： 1S/C17H14N2O2S/c20-15(21)11-14-16(12-7-3-1-4-8-12)19-17(22-14)18-13-9-5-2-6-10-13/h1-10H,11H2,(H,18,19)(H,20,21)
• InChI Key： PXJWQRNWNJPWPS-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=CC=2)=NC(C2C=CC=CC=2)=C1CC(=O)O

Computed Properties

• Exact Mass: 310.07759887Da
• Monoisotopic Mass: 310.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 90.5Ų